Cas no 186046-80-0 (2-(6-(((Benzhydryloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid)

• Product Name: 2-(6-(((Benzhydryloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid
• CAS No: 186046-80-0
• MF: C₂₁H₁₇N₅O₄
• MW: 403.390784025192
• MDL: MFCD09261306
• CID: 114737
• PubChem ID: 15513044
• Update Time: 2025-04-18

2-(6-(((Benzhydryloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-(((Benzhydryloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid
• (6-BENZHYDRYLOXYCARBONYLAMINO-PURIN-9-YL)-ACETIC ACID
• 2-[6-(benzhydryloxycarbonylamino)purin-9-yl]acetic acid
• 9H-Purine-9-aceticacid, 6-[[(diphenylmethoxy)carbonyl]amino]-
• (6-Benzhydryloxycarbonylamino-purin-9-yl)-acetic
• [6-N-(benzhydryloxycarbonyl)-adenin-9-yl]-acetic acid
• 6-N-(benzhydryloxycarbonyl)adenine-9-acetic acid
• N6-[(benzhydryloxycarbonyl)adenin-9-yl]acetic acid
• SY044793
• 2-(6-{[(diphenylmethoxy)carbonyl]amino}-9H-purin-9-yl)acetic acid
• SCHEMBL3133440
• 2-(6-(((Benzhydryloxy)carbonyl)amino)-9H-purin-9-yl)aceticacid
• MFCD09261306
• CS-0149766
• 2-[6-(benzhydryloxycarbonylamino)purin-9-yl]acetic acid;(6-BENZHYDRYLOXYCARBONYLAMINO-PURIN-9-YL)-ACETIC ACID
• DTXSID00573527
• [6-N-(benzhydryloxycarbonyl)-adenine-9-yl]-acetic acid
• (6-{[(Diphenylmethoxy)carbonyl]amino}-9H-purin-9-yl)acetic acid
• 6-[[(Benzhydryloxy)carbonyl]amino]-9H-purine-9-acetic Acid
• FTKPROASZKHXHB-UHFFFAOYSA-N
• 186046-80-0
• A813001
• C21H17N5O4
• (6-Benzhydryloxycarbonylaminopurin-9-yl)acetic acid
• FT-0721638
• AS-36252
• AKOS016010063
• N-(2-DIMETHYLAMINOETHYL)-N-METHYLFORMAM&
• 6-?[[(Diphenylmethoxy)?carbonyl]?amino]?-9H-?purine-?9-?acetic acid
• DB-016633

• MDL： MFCD09261306
• Inchi： 1S/C21H17N5O4/c27-16(28)11-26-13-24-17-19(22-12-23-20(17)26)25-21(29)30-18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,12-13,18H,11H2,(H,27,28)(H,22,23,25,29)
• InChI Key： FTKPROASZKHXHB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(=NC=N1)N(C=N2)CC(=O)O)=O)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 403.12800
• Monoisotopic Mass: 403.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.695
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• PSA: 119.23000
• LogP: 3.32200

2-(6-(((Benzhydryloxy)carbonyl)amino)-9H-purin-9-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature